Cas no 1807141-31-6 (Methyl 4-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-carboxylate)

• Product Name: Methyl 4-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-carboxylate
• CAS No: 1807141-31-6
• MF: C₉H₇BrF₂INO₂
• MW: 405.962661027908
• CID: 4804359
• Update Time: 2025-06-20

Methyl 4-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-carboxylate

• Inchi： 1S/C9H7BrF2INO2/c1-16-9(15)5-2-4(3-10)6(7(11)12)8(13)14-5/h2,7H,3H2,1H3
• InChI Key： RWOCMBCHHUPYPC-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(CBr)=CC(C(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-carboxylate

Methyl 4-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-carboxylate (CAS No. 1807141-31-6): A Versatile Building Block in Modern Pharmaceutical Synthesis

Methyl 4-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-carboxylate, identified by its CAS number 1807141-31-6, is a highly valuable intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its utility in the synthesis of various biologically active molecules. The presence of multiple functional groups, including a bromomethyl moiety and an iodopyridine core, makes it a versatile scaffold for further chemical modifications.

The difluoromethyl group attached to the pyridine ring is particularly noteworthy, as it introduces unique electronic and steric properties that can influence the reactivity and selectivity of subsequent reactions. This feature has been exploited in numerous synthetic protocols, enabling the construction of complex drug molecules with enhanced pharmacological properties. Recent advancements in medicinal chemistry have highlighted the importance of such fluorinated heterocycles in the development of next-generation therapeutics.

In the context of contemporary research, Methyl 4-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-carboxylate has found applications in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The bromomethyl group serves as a convenient handle for further functionalization, allowing for the introduction of diverse substituents that can modulate binding affinity and selectivity. Similarly, the iodine atom on the pyridine ring can be readily engaged in cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, providing access to a wide array of fused heterocyclic systems.

One notable application of this compound is in the development of antiviral agents. The unique structural features of Methyl 4-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-carboxylate have been leveraged to design molecules that target viral proteases and polymerases. The difluoromethyl group, in particular, has been shown to improve metabolic stability and binding interactions with biological targets. Such properties are crucial for optimizing drug candidates for clinical use.

The compound's utility extends beyond small-molecule drug discovery. It has also been utilized in materials science, where its ability to undergo selective functionalization makes it a valuable precursor for designing advanced polymers and ligands for catalytic systems. The combination of a bromomethyl group and an iodopyridine core allows for precise control over molecular architecture, enabling the creation of materials with tailored properties.

Recent studies have demonstrated the efficacy of Methyl 4-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-carboxylate in generating novel bioactive scaffolds through transition-metal-catalyzed reactions. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl groups at various positions along the pyridine ring. These modifications have led to the discovery of new compounds with improved pharmacokinetic profiles and reduced toxicity.

The synthesis of this compound typically involves multi-step organic transformations, starting from commercially available pyridine derivatives. Key steps include halogenation, functional group interconversion, and protection-deprotection strategies to achieve the desired regioselectivity. The use of modern synthetic methodologies ensures high yields and purity, making it a reliable reagent for both academic research and industrial applications.

In conclusion, Methyl 4-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-carboxylate (CAS No. 1807141-31-6) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications for this versatile intermediate, its importance is likely to grow even further.